Cas no 3047-22-1 (4-(2,4-Dichlorophenyl)-1-butene)

• Product Name: 4-(2,4-Dichlorophenyl)-1-butene
• CAS No: 3047-22-1
• MF: C₁₀H₁₀Cl₂
• MW: 201.092401027679
• MDL: MFCD09801236
• CID: 874743
• Update Time: 2026-04-29

4-(2,4-Dichlorophenyl)-1-butene Chemical and Physical Properties

Names and Identifiers

• 1-but-3-en-1-yl-2,4-dichlorobenzene
• LogP
• 4-(2,4-Dichlorophenyl)-1-butene

• MDL： MFCD09801236
• Inchi： InChI=1S/C10H10Cl2/c1-2-3-4-8-5-6-9(11)7-10(8)12/h2,5-7H,1,3-4H2
• InChI Key： PSLGFWJSOANONN-UHFFFAOYSA-N
• SMILES： C=CCCC1=C(C=C(C=C1)Cl)Cl

Computed Properties

• Exact Mass: 200.0161
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 4-(2,4-Dichlorophenyl)-1-butene

Comprehensive Overview of 4-(2,4-Dichlorophenyl)-1-butene (CAS No. 3047-22-1): Properties, Applications, and Industry Insights

4-(2,4-Dichlorophenyl)-1-butene (CAS 3047-22-1) is an organic compound featuring a phenyl ring substituted with two chlorine atoms at the 2- and 4-positions, linked to a butene chain. This structure grants it unique chemical properties, making it valuable in synthetic chemistry and material science. Researchers and manufacturers often seek high-purity 4-(2,4-Dichlorophenyl)-1-butene for specialized applications, driving demand for detailed technical data and synthesis protocols.

The compound’s molecular formula C10H10Cl2 and molecular weight 201.09 g/mol are critical for stoichiometric calculations. Its boiling point and solubility in organic solvents like ethanol or dimethyl sulfoxide (DMSO) are frequently queried in academic forums, reflecting its utility in lab-scale reactions. Recent trends highlight interest in sustainable synthesis routes for 4-(2,4-Dichlorophenyl)-1-butene, aligning with the global push for greener chemistry.

In pharmaceuticals, 4-(2,4-Dichlorophenyl)-1-butene serves as a precursor for bioactive molecules. Patent databases reveal its role in developing antifungal agents and non-steroidal anti-inflammatory drugs (NSAIDs). These applications resonate with current searches for "novel drug intermediates 2024" and "chlorophenyl derivatives in medicine," underscoring its relevance in R&D.

Material scientists exploit its cross-linking potential in polymer engineering. Queries like "4-(2,4-Dichlorophenyl)-1-butene in epoxy resins" or "enhancing polymer thermal stability" reflect industrial needs. The compound’s ability to modify polymer backbones improves durability, a hotspot for automotive and aerospace innovations.

Analytical methods for 3047-22-1 purity testing, such as HPLC and GC-MS, are widely discussed. Labs prioritize low-impurity synthesis byproducts detection, addressing quality control challenges. SEO data shows spikes in searches for "CAS 3047-22-1 spectroscopic data", indicating demand for reliable characterization tools.

Regulatory compliance remains a key concern. While not classified as hazardous under major frameworks, proper storage conditions for 4-(2,4-Dichlorophenyl)-1-butene (e.g., inert atmospheres) are often queried. Suppliers emphasizing REACH or FDA-compliant batches gain traction in B2B markets.

Emerging studies explore its catalytic applications, particularly in asymmetric hydrogenation. This aligns with the booming interest in "chiral building blocks in catalysis"—a trending topic in synthetic chemistry circles.

In summary, 4-(2,4-Dichlorophenyl)-1-butene (CAS 3047-22-1) bridges academic research and industrial innovation. Its versatility in drug development, polymer science, and catalysis ensures sustained relevance, while eco-friendly synthesis methods dominate future-focused discussions.